Cas no 431884-01-4 (2,4-Quinazolinediamine, N2-(3-chlorophenyl)-N4-(2-furanylmethyl)-)

• Product Name: 2,4-Quinazolinediamine, N2-(3-chlorophenyl)-N4-(2-furanylmethyl)-
• CAS No: 431884-01-4
• MF: C₁₉H₁₅ClN₄O
• MW: 350.801602602005
• CID: 3985997
• PubChem ID: 1285085
• Update Time: 2025-10-22

2,4-Quinazolinediamine, N2-(3-chlorophenyl)-N4-(2-furanylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Quinazolinediamine, N2-(3-chlorophenyl)-N4-(2-furanylmethyl)-
• Antimalarial agent 13
• Oprea1_820694
• SDCCGSBI-0659766.P001
• Oprea1_495764
• N~2~-(3-chlorophenyl)-N~4~-(furan-2-ylmethyl)quinazoline-2,4-diamine
• AKOS001487940
• GNF-Pf-3539
• N~2~-(3-chlorophenyl)-N~4~-[(furan-2-yl)methyl]quinazoline-2,4-diamine
• BDBM50464196
• 2-N-(3-chlorophenyl)-4-N-(furan-2-ylmethyl)quinazoline-2,4-diamine
• TS-10100
• Neuro1_000229
• N~2~-(3-chlorophenyl)-N~4~-(2-furylmethyl)quinazoline-2,4-diamine
• ChemDiv1_009716
• HMS614J14
• CCG-20179
• FFS
• GLXC-15268
• STK841755
• EGF-EGFR Inhibitor GNF-Pf-3539
• HY-147198
• EX-A6667
• N2-(3-CHLOROPHENYL)-N4-[(FURAN-2-YL)METHYL]QUINAZOLINE-2,4-DIAMINE
• 431884-01-4
• EU-0011139
• CHEMBL1198227
• N2-(3-chlorophenyl)-N4-(furan-2-ylmethyl)quinazoline-2,4-diamine

• Inchi： 1S/C19H15ClN4O/c20-13-5-3-6-14(11-13)22-19-23-17-9-2-1-8-16(17)18(24-19)21-12-15-7-4-10-25-15/h1-11H,12H2,(H2,21,22,23,24)
• InChI Key： KLRNKMZSARWWTH-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=C(NCC2=CC=CO2)N=C1NC1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 350.0934388Da
• Monoisotopic Mass: 350.0934388Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 63Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2,4-Quinazolinediamine, N2-(3-chlorophenyl)-N4-(2-furanylmethyl)-

Comprehensive Overview of 2,4-Quinazolinediamine, N2-(3-chlorophenyl)-N4-(2-furanylmethyl)- (CAS No. 431884-01-4)

The compound 2,4-Quinazolinediamine, N2-(3-chlorophenyl)-N4-(2-furanylmethyl)- (CAS No. 431884-01-4) is a quinazoline derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This article delves into its chemical characteristics, synthesis methods, and emerging roles in drug discovery, aligning with current trends in small molecule therapeutics and targeted drug design.

Quinazoline derivatives, including N2-(3-chlorophenyl)-N4-(2-furanylmethyl)-2,4-quinazolinediamine, are known for their versatility in medicinal chemistry. Researchers frequently explore such compounds for their kinase inhibition capabilities, a hot topic in oncology and autoimmune disease research. The presence of both a 3-chlorophenyl and a furanylmethyl moiety in this compound suggests potential interactions with biological targets like EGFR or VEGFR, which are often searched in connection with cancer therapy advancements.

From a synthetic perspective, CAS 431884-01-4 is typically prepared via multi-step organic reactions involving condensation and substitution processes. Recent publications highlight optimized protocols using microwave-assisted synthesis—a trending technique that reduces reaction times and improves yields. Such methods align with the growing demand for green chemistry and sustainable lab practices, frequently queried in academic and industrial forums.

Analytical characterization of this compound involves advanced techniques like HPLC-MS and NMR spectroscopy, ensuring purity and structural validation. These methods are critical for compliance with pharmaceutical quality standards, a recurring concern among regulatory bodies and manufacturers. Additionally, computational studies (e.g., molecular docking) predict its binding affinities, linking to popular searches about AI-driven drug discovery.

Beyond its biochemical relevance, 2,4-Quinazolinediamine derivatives are investigated for their structure-activity relationships (SAR), a key focus area for researchers optimizing lead compounds. The chlorophenyl-furanylmethyl combination in this molecule may enhance lipophilicity and membrane permeability, factors often discussed in blood-brain barrier penetration studies—a niche yet rapidly growing field.

In summary, 2,4-Quinazolinediamine, N2-(3-chlorophenyl)-N4-(2-furanylmethyl)- represents a promising scaffold in modern drug development. Its intersection with high-interest topics like precision medicine and computational chemistry ensures continued relevance in scientific literature and patent filings. Future directions may explore its utility in combination therapies or as a template for bioconjugation strategies.